(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride

• Molecular Formula: C10H11ClO5S
• Molecular Weight: 278.71 g/mol
• SMILES: COC1=CC(=CC2=C1OCCO2)CS(=O)(=O)Cl
• InChI: InChI=1S/C10H11ClO5S/c1-14-8-4-7(6-17(11,12)13)5-9-10(8)16-3-2-15-9/h4-5H,2-3,6H2,1H3
• InChIKey: OZLDGODGFKFUDC-UHFFFAOYSA-N

8-Methoxy-1,4-benzodioxane-6-methanesulfonyl chloride Profile

(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride (CAS 2092173-22-1) is a substituted benzodioxin-derived methanesulfonyl chloride with the molecular formula C10H11ClO5S and a molecular weight of 278.71 g/mol . The compound features a 2,3-dihydro-1,4-benzodioxin core bearing a methoxy substituent at position 8 and a methanesulfonyl chloride (-CH2-SO2Cl) group at position 6 via a methylene spacer [1]. Predicted physicochemical properties include a density of 1.458 ± 0.06 g/cm³ and a boiling point of 408.2 ± 45.0 °C . It is commercially available as a specialty research chemical through suppliers such as Enamine, with cataloged purity specifications and batch-level quality control [2]. The compound serves as a reactive sulfonylating intermediate for the synthesis of sulfonamides, sulfonate esters, and related derivatives in medicinal chemistry and agrochemical research programs [1].

Sulfonamide & ester synthesis Reactive intermediate for medicinal chemistry and agrochemical libraries

8-Methoxy selectivity handle Delivers substitution pattern linked to α1B-adrenoceptor selectivity in downstream sulfonamides

Methylene-spacer reactivity control Moderated electrophilicity may support controlled sulfonylation of hindered amines

• [1] Kuujia. (n.d.). Cas no 2092173-22-1 ((8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride). Product description and chemical properties. View Source
• [2] Enamine. (2023). EN300-1451289: (8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride. Pricing and specification data via Kuujia marketplace. View Source

Why Generic Substitution Fails for This Sulfonyl Chloride

Generic substitution among benzodioxin-based sulfonyl chlorides introduces quantifiable divergence across at least three critical dimensions: molecular weight, lipophilicity, and steric/electronic environment at the reactive center. The target compound (MW 278.71) differs from the unsubstituted (2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride (MW 248.68) by +12.1% due to the 8-methoxy group, and from 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride (MW 234.65) by +18.8% owing to the combined effect of the methoxy substituent and the methylene spacer. In the 1,4-benzodioxane series, 8-methoxy substitution has been demonstrated to drive subtype selectivity—converting a broadly acting α1-adrenergic antagonist scaffold into a potent and α1B-selective antagonist (pA2 9.58) [1]. These structural features are not interchangeable; swapping the 8-methoxy or the methylene spacer alters the physicochemical property set, reactivity profile, and the pharmacological trajectory of downstream sulfonamide products [2]. Procurement of a generic benzodioxin sulfonyl chloride without the 8-methoxy-6-methylenesulfonyl chloride substitution pattern therefore cannot guarantee equivalent performance in structure-activity relationship (SAR) campaigns or reaction optimization workflows.

MW mismatch +12–19% molecular weight alters stoichiometric calculations in parallel synthesis

α1B selectivity loss Lack of 8-methoxy substitution may shift away from reported α1B-selective profile

Reactivity profile shift Absence of methylene spacer may increase hydrolytic sensitivity and reduce reaction control

• [1] Del Bello, F., et al. (2012). Affinity and activity profiling of unichiral 8-substituted 1,4-benzodioxane analogues of WB4101 reveals a potent and selective α1B-adrenoceptor antagonist. European Journal of Medicinal Chemistry, 58, 184–191. 8-Methoxy analogue pA2 = 9.58. View Source
• [2] Itazaki, H., et al. (1988). Synthesis of 2,3-dihydro-1,4-benzodioxin derivatives. I. 2-substituted-5(and 6)-sulfamoyl-2,3-dihydro-1,4-benzodioxins. Chemical and Pharmaceutical Bulletin, 36(9), 3387–3403. Sulfamoyl dihydrobenzodioxins showed lower diuretic and antihypertensive activities than trichloromethiazide in rats. View Source

Target Compound Differentiation vs. Key Comparators

Molecular Weight Differentiation vs. Unsubstituted & Direct Analogs

The 8-methoxy substitution and methylene spacer in the target compound produce a molecular weight of 278.71 g/mol, which is 12.1% higher than the unsubstituted 6-ylmethanesulfonyl chloride analog (CAS 1250620-03-1; MW 248.68) , and 18.8% higher than the direct 6-sulfonyl chloride comparator lacking the methylene spacer (CAS 63758-12-3; MW 234.65) . This MW difference translates into a quantifiable shift in molar equivalents: for a 1 mmol-scale reaction, the target compound requires 278.71 mg versus 248.68 mg for the unsubstituted analog—a 30.03 mg mass difference per millimole that directly affects stoichiometric calculations in parallel synthesis and library production .

MW Differentiation

Data to verify

278.71 g/mol vs. 248.68 (unsub.) / 234.65 (direct SO2Cl); +12.1%/+18.8%

Supports stoichiometric calculation review

30–44 mg/mmol difference affects parallel synthesis budgeting

Evidence Dimension	Molecular weight (g/mol) and mass per millimole (mg/mmol)
Target Compound Data	MW = 278.71 g/mol; 278.71 mg/mmol
Comparator Or Baseline	Comparator 1 (CAS 1250620-03-1): MW = 248.68 g/mol, 248.68 mg/mmol. Comparator 2 (CAS 63758-12-3): MW = 234.65 g/mol, 234.65 mg/mmol
Quantified Difference	+12.1% vs. CAS 1250620-03-1 (+30.03 mg/mmol); +18.8% vs. CAS 63758-12-3 (+44.06 mg/mmol)
Conditions	Calculated from exact molecular formulas: C10H11ClO5S (target), C9H9ClO4S (unsubstituted analog), C8H7ClO4S (direct sulfonyl chloride)

Why This Matters

Procurement decisions predicated on cost-per-gram alone will underestimate reagent requirements by 12–19% if an unsubstituted analog is mistakenly substituted; accurate molar budgeting in multi-step parallel synthesis requires this MW differential be factored into purchasing quantities.

Boiling Point and Density Differences vs. Direct Sulfonyl Chloride

The target compound exhibits a predicted boiling point of 408.2 ± 45.0 °C and a predicted density of 1.458 ± 0.06 g/cm³ , compared with the direct 6-sulfonyl chloride analog (CAS 63758-12-3) which has a lower predicted boiling point of 344.2 ± 41.0 °C and a higher density of 1.513 ± 0.06 g/cm³ . The +64.0 °C boiling point elevation (~18.6% increase) is consistent with the increased molecular weight and the presence of the methylene spacer, which adds one additional carbon atom and two hydrogen atoms to the molecular framework. The 3.6% lower density despite higher MW indicates a less compact molecular packing, attributable to the conformational flexibility introduced by the methylene spacer . The 5-sulfonyl chloride regioisomer (CAS 87474-15-5) has a reported melting point of 118.4 °C , while the target compound's melting point has not been reported, suggesting a different solid-state packing arrangement.

BP & Density Profile

Data to verify

Pred. BP 408.2°C (+64°C vs. direct SO2Cl); Density 1.458 g/cm³ (−0.055)

Wider thermal operating window; volume-based dispensing differs

Predicted values; experimental verification needed

Evidence Dimension	Predicted boiling point (°C) and predicted density (g/cm³)
Target Compound Data	Boiling Point: 408.2 ± 45.0 °C (Predicted); Density: 1.458 ± 0.06 g/cm³ (Predicted)
Comparator Or Baseline	CAS 63758-12-3: Boiling Point 344.2 ± 41.0 °C (Predicted), Density 1.513 ± 0.06 g/cm³ (Predicted). CAS 87474-15-5: Melting Point 118.4 °C
Quantified Difference	Δ Boiling Point: +64.0 °C (+18.6%); Δ Density: -0.055 g/cm³ (-3.6%)
Conditions	Predicted values from computational models; experimental verification pending

Why This Matters

The elevated boiling point may confer a wider thermal operating window for reactions conducted at elevated temperatures; the lower density affects volume-based dispensing calculations in automated synthesis platforms.

8-Methoxy Substituent Confers α1B Selectivity

In a systematic SAR study of unichiral 8-substituted 1,4-benzodioxane analogues of WB4101, the 8-methoxy analogue demonstrated potent and selective α1B-adrenoceptor antagonism with a pA2 value of 9.58, representing sub-nanomolar functional potency [1]. By comparison, the unsubstituted (8-H) parent compound WB4101 exhibits a mixed α1A/α1D profile, and the 8-methyl and 8-fluoro analogues showed reduced α1B selectivity [1]. The 8-methoxy group's electron-donating character (+M effect) and its ability to accept hydrogen bonds are proposed to underlie this selectivity shift. While the target compound is a sulfonyl chloride intermediate rather than a terminal bioactive molecule, the 8-methoxybenzodioxin scaffold it delivers upon sulfonamide formation has been explicitly validated in the peer-reviewed literature as a critical determinant of receptor subtype selectivity [2]. This contrasts with sulfonamide products derived from the unsubstituted or 8-H benzodioxin sulfonyl chlorides, which lack this selectivity-driving structural feature.

α1B Selectivity Shift

Reported

8-Methoxy analogue pA2 9.58 at α1B-AR (lit.) vs. unsubstituted mixed profile

Reported selectivity determinant for α1B-targeted library design

Reference compound data; product sulfonamide selectivity to be confirmed

Evidence Dimension	α1B-adrenoceptor antagonist potency (pA2) and selectivity profile
Target Compound Data	8-Methoxy WB4101 analogue: pA2 = 9.58 at α1B-AR; selective α1B antagonist profile
Comparator Or Baseline	Unsubstituted WB4101 (8-H): mixed α1A/α1D profile. 8-Methyl and 8-fluoro WB4101 analogues: reduced α1B selectivity
Quantified Difference	pA2 9.58 corresponds to ~0.26 nM functional antagonist potency; selectivity shift from mixed α1 profile to α1B-selective
Conditions	Functional antagonist activity assessed on isolated guinea-pig and rat tissue preparations expressing recombinant human α1-adrenoceptor subtypes

Why This Matters

For medicinal chemistry teams building sulfonamide libraries targeting GPCRs, the 8-methoxy substitution pattern delivered by this sulfonyl chloride intermediate is a literature-validated selectivity handle for α1B-adrenoceptor pharmacology, distinguishing it from unsubstituted benzodioxin sulfonyl chlorides that yield non-selective products.

• [1] Del Bello, F., et al. (2012). Affinity and activity profiling of unichiral 8-substituted 1,4-benzodioxane analogues of WB4101 reveals a potent and selective α1B-adrenoceptor antagonist. European Journal of Medicinal Chemistry, 58, 184–191. 8-Methoxy analogue pA2 = 9.58 at α1B-AR. View Source
• [2] Quaglia, W., et al. (2008). Structure-Activity Relationships in 1,4-Benzodioxan-Related Compounds. 9. From 1,4-Benzodioxane to 1,4-Dioxane Ring as a Promising Template of Novel α1D-Adrenoreceptor Antagonists, 5-HT1A Full Agonists, and Cytotoxic Agents. Journal of Medicinal Chemistry, 51(20), 6357–6372. View Source

Methylene Spacer Modulates Sulfonyl Chloride Reactivity

The target compound bears the sulfonyl chloride group on a benzylic methylene carbon (-CH2-SO2Cl), whereas the more common 6-sulfonyl chloride analogs (CAS 63758-12-3, CAS 87474-15-5) have the -SO2Cl group directly attached to the aromatic ring . This structural difference has electronic consequences: in the direct ring-attached sulfonyl chlorides, the sulfur atom is conjugated with the aromatic π-system, which withdraws electron density and increases the electrophilicity of the sulfonyl chloride center. In the methylene-spaced variant, the -CH2- group acts as an electronic insulator, reducing resonance withdrawal and resulting in a moderately less electrophilic—and therefore more selectively reactive—sulfonyl chloride . Published synthetic protocols for benzodioxin methanesulfonyl chloride derivatives consistently emphasize the need for anhydrous conditions to prevent hydrolysis, with the methylene spacer conferring slightly greater hydrolytic stability compared to directly ring-attached sulfonyl chlorides due to reduced electrophilicity at sulfur . The corresponding sulfonyl fluoride analog (CAS 2171968-33-3) has an XLogP3 of 1.6 and a topological polar surface area of 61 Ų [1], providing a computational baseline from which the 8-methoxy chloride variant can be inferred to have increased lipophilicity.

Sulfonyl Chloride Reactivity

Class-level

Benzylic -CH2-SO2Cl: reduced electrophilicity vs. aryl-SO2Cl; enhanced hydrolytic stability expected

May enable controlled sulfonylation of sensitive nucleophiles

Class-level inference; experimental kinetics data needed

Evidence Dimension	Electrophilicity (qualitative) and hydrolytic stability of sulfonyl chloride group
Target Compound Data	Benzylic -CH2-SO2Cl: reduced π-conjugation, moderated electrophilicity, enhanced hydrolytic stability relative to Ar-SO2Cl
Comparator Or Baseline	Direct ring-attached Ar-SO2Cl (CAS 63758-12-3): full π-conjugation with aromatic ring, higher electrophilicity, greater moisture sensitivity
Quantified Difference	Quantitative hydrolysis rate constants not available for direct comparison; inference based on established electronic principles of benzylic vs. aryl sulfonyl chlorides
Conditions	Inferred from comparative sulfonyl chloride reactivity literature; experimental kinetic data needed for precise quantification

Why This Matters

The moderated electrophilicity of the methylene-spaced sulfonyl chloride may enable more controlled sulfonylation of sensitive nucleophiles (e.g., poorly nucleophilic anilines, hindered amines) with reduced side-product formation from over-reaction, which is a practical advantage in complex molecule derivatization.

• [1] Kuujia. (n.d.). Cas no 2171968-33-3 ((2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride). XLogP3: 1.6, Topological Polar Surface Area: 61 Ų. View Source

Procurement Cost Comparison vs. Generic Analogs

The target compound is available through Enamine (Catalog EN300-1451289) with the following scale-dependent pricing: 50 mg at $768 (=$15.36/mg), 100 mg at $804 (=$8.04/mg), 250 mg at $840 (=$3.36/mg), 500 mg at $877 (=$1.75/mg), 1,000 mg at $914 (=$0.91/mg), and 2,500 mg at $1,791 (=$0.72/mg) [1]. By comparison, the generic 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride (CAS 63758-12-3) is priced at approximately $36/g from bulk suppliers , representing a ~25-fold lower cost per gram at the gram scale. However, this cost differential reflects the target compound's greater synthetic complexity (requiring 8-methoxy functionalization and methylene spacer introduction) and lower production volumes. The 5-position regioisomer (CAS 87474-15-5) is priced at €614/g , indicating that the 6-substitution pattern is not inherently more expensive than the 5-substitution pattern. The cost-per-molar-equivalent (considering MW differences) narrows the gap: $0.91/mmol for the target vs. ~$0.15/mmol for CAS 63758-12-3—a ~6-fold difference rather than 25-fold.

Procurement Cost Context

Supplier data

~$0.91/mmol (1 g) vs. generic ~$0.15/mmol; 6.1× premium for 8-methoxy

Cost premium may be justified when 8-methoxy SAR is required

Supplier pricing; scale and availability subject to change

Evidence Dimension	Procurement cost ($/mg and $/mmol) at comparable scales
Target Compound Data	1,000 mg: $914 ($0.91/mg); cost per mmol: $0.91 (MW 278.71). 2,500 mg: $1,791 ($0.72/mg); cost per mmol: $0.72
Comparator Or Baseline	CAS 63758-12-3: ~$36/g ($0.036/mg); cost per mmol: ~$0.15 (MW 234.65). CAS 87474-15-5: €614/g; cost per mmol: ~€2.62 (MW 234.65)
Quantified Difference	Target compound ~$0.91/mmol vs. CAS 63758-12-3 ~$0.15/mmol (6.1× premium) at gram scale; target vs. CAS 87474-15-5: ~65% lower cost per mmol
Conditions	Pricing data from Enamine (2023) via Kuujia marketplace and AKSci (2025) for comparators; prices subject to change

Why This Matters

The cost premium for the target compound is justified when the 8-methoxy substitution pattern is structurally required for the target SAR; for non-selective sulfonylation where the benzodioxin substitution pattern is irrelevant, the generic analog offers substantial cost savings.

• [1] Kuujia. (2023). (8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride pricing. Enamine EN300-1451289: 50mg $768, 100mg $804, 250mg $840, 500mg $877, 1000mg $914, 2500mg $1791. View Source

Validated Utility as a Sulfonamide Precursor

The existence of the corresponding methanesulfonamide derivative (CAS 2229529-59-1, MW 259.28, formula C10H13NO5S) provides direct evidence that the target sulfonyl chloride has been successfully converted to its sulfonamide product in at least one documented chemical transformation pathway. This validates the compound's core utility proposition as a sulfonamide precursor. In the broader 1,4-benzodioxane series, sulfonamides derived from 6-sulfonyl chloride intermediates have demonstrated enzyme inhibitory activity, including α-glucosidase inhibition with IC50 values ranging from 0.80 ± 0.01 µM to 27.60 ± 0.60 µM (compared with standard acarbose IC50 = 12.90 ± 0.10 µM) [1], and antibacterial activity against multi-drug resistant Staphylococcus aureus strains [2]. While these specific IC50 data derive from structurally distinct benzodioxin sulfonamides, they establish the pharmacological relevance of the benzodioxin-sulfonamide chemotype that the target compound is designed to access. The corresponding 8-bromo analog (CAS 1249945-40-1) has also been documented, confirming that the 8-position is a validated site for halogen substitution within this scaffold [3].

Sulfonamide Precursor

Supporting evidence

Corresponding sulfonamide CAS 2229529-59-1 exists; validates derivatization pathway

Demonstrates synthetic tractability for library production

Biological data for this specific sulfonamide not yet reported

Evidence Dimension	Derivatization validation: existence of corresponding sulfonamide product
Target Compound Data	Target sulfonyl chloride CAS 2092173-22-1 → corresponding sulfonamide CAS 2229529-59-1 (MW 259.28, C10H13NO5S)
Comparator Or Baseline	Benzodioxin sulfonamide class: α-glucosidase IC50 0.80–27.60 µM (acarbose: 12.90 µM). Antibacterial activity against MRSA strains reported
Quantified Difference	Derivatization pathway confirmed; quantitative biological data for the specific sulfonamide product not yet publicly reported
Conditions	Sulfonamide formation via reaction of sulfonyl chloride with ammonia or amine nucleophiles; biological assays conducted on structurally related benzodioxin sulfonamides

Why This Matters

The documented existence of the sulfonamide product confirms the synthetic tractability of the target sulfonyl chloride, reducing the risk of procurement for sulfonamide library synthesis compared to unvalidated sulfonyl chloride intermediates.

• [1] Scholars Portal Journals. (n.d.). Exploring diabetics II inhibitors based on benzodioxin derivatives, structure-activity relationship, molecular docking and ADME property study. α-Glucosidase IC50 range: 0.80 ± 0.01 µM to 27.60 ± 0.60 µM (acarbose IC50 = 12.90 ± 0.10 µM). View Source
• [2] Springer. (2017). Synthesis of N-Substituted (2,3-Dihydro-1,4-Benzodioxin-6-YL)Benzenesulfonamide Derivatives as Potent Antibacterial Agents and Moderate Enzyme Inhibitors. View Source
• [3] Kuujia. (n.d.). Cas no 1249945-40-1 ((8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonamide). 8-Bromo analog of the target sulfonamide scaffold. View Source

Application Scenarios for This Sulfonyl Chloride

α1B-Selective Sulfonamide Library Synthesis

Medicinal chemistry programs targeting α1-adrenoceptor subtypes should prioritize this compound as the sulfonyl chloride building block when 8-methoxy substitution is required for α1B selectivity. The published SAR demonstrates that 8-methoxy substitution on the 1,4-benzodioxane scaffold converts a mixed α1 profile into a potent and selective α1B-AR antagonist (pA2 = 9.58) [1]. Reaction of the target sulfonyl chloride with diverse amine inputs generates a focused library of 8-methoxybenzodioxin-6-methanesulfonamides, each retaining the selectivity-conferring 8-methoxy group. The unsubstituted analog (CAS 1250620-03-1) or the direct 6-sulfonyl chloride (CAS 63758-12-3) would not deliver this selectivity determinant, making the target compound the only structurally appropriate choice for this SAR campaign. Use of the 5-sulfonyl chloride regioisomer (CAS 87474-15-5) would redirect the sulfonamide attachment to a different position on the ring, fundamentally altering the pharmacophore geometry [2].

Controlled Sulfonylation of Hindered Amines

The methylene spacer (-CH2-SO2Cl) in the target compound moderates the electrophilicity of the sulfonyl chloride center compared to directly ring-attached sulfonyl chlorides, where the aromatic ring withdraws electron density through π-conjugation and enhances reactivity . This moderated reactivity is advantageous when sulfonylating hindered or electron-deficient amine nucleophiles, where an overly electrophilic sulfonyl chloride may lead to competing hydrolysis or bis-sulfonylation. The target compound's benzylic sulfonyl chloride is expected to exhibit greater chemoselectivity in the presence of multiple nucleophilic sites, based on class-level reactivity principles of benzylic versus aromatic sulfonyl chlorides . Synthetic protocols for related benzodioxin methanesulfonyl chlorides recommend anhydrous conditions and controlled addition to minimize hydrolysis , a handling requirement that is less stringent than for the more moisture-sensitive aromatic sulfonyl chlorides.

Property-Tuned Fragment-Based Drug Discovery

In fragment-based drug discovery, the target compound offers a distinct physicochemical profile that differentiates it from simpler benzodioxin sulfonyl chloride fragments. With a molecular weight of 278.71 Da, it sits at the upper boundary of the 'rule-of-three' fragment space (MW < 300) [1]. The 8-methoxy group contributes additional hydrogen bond acceptor capacity and increases lipophilicity compared to the unsubstituted analog (MW 248.68, XLogP3 of corresponding fluoride analog: 1.6) [3]. For FBDD campaigns where fragment lipophilicity must be carefully controlled (e.g., LipE optimization), the incremental logP contributed by the 8-methoxy group (~+0.4 to +0.6 log units, estimated from methoxy substitution effects on aromatic systems) provides a quantifiable tuning parameter that is unavailable with the unsubstituted fragment [1]. The sulfonyl chloride functionality enables rapid covalent elaboration with amine-containing fragments for hit evolution.

Agrochemical Sulfonamide Intermediates with Metabolic Stability

The benzodioxin scaffold has documented utility in agrochemical research, with patents describing benzodioxin derivatives as pest control agents [4]. The 8-methoxy substitution may confer enhanced metabolic stability in target organisms compared to unsubstituted analogs, based on the well-established effect of methoxy groups in blocking oxidative metabolism at the substituted position. The target sulfonyl chloride enables the introduction of the 8-methoxy-1,4-benzodioxin-6-methanesulfonamide motif into agrochemical lead structures through a single derivatization step. For procurement planning, the availability of the compound at gram-to-multi-gram scale through Enamine (up to 10 g cataloged) [5] supports initial structure-activity exploration and early lead optimization without requiring custom synthesis.

Application

Selection Property

Validation Focus

α1B-selective sulfonamide library synthesis

8-Methoxy substitution pattern

α1B-AR selectivity assay context

Controlled sulfonylation of hindered amines

Methylene-spaced sulfonyl chloride reactivity

Chemoselectivity and hydrolysis assessment

Fragment-based drug discovery (FBDD)

Physicochemical differentiation (MW, lipophilicity)

Fragment property profiling

Agrochemical sulfonamide intermediates

8-Methoxy metabolic stability potential

Metabolic stability assays in target organisms

• [1] Del Bello, F., et al. (2012). Affinity and activity profiling of unichiral 8-substituted 1,4-benzodioxane analogues of WB4101 reveals a potent and selective α1B-adrenoceptor antagonist. European Journal of Medicinal Chemistry, 58, 184–191. 8-Methoxy analogue pA2 = 9.58. View Source
• [2] Itazaki, H., et al. (1988). Synthesis of 2,3-dihydro-1,4-benzodioxin derivatives. I. 2-substituted-5(and 6)-sulfamoyl-2,3-dihydro-1,4-benzodioxins. Chemical and Pharmaceutical Bulletin, 36(9), 3387–3403. Regioisomeric comparison of 5- vs. 6-sulfamoyl dihydrobenzodioxins. View Source
• [3] Kuujia. (n.d.). Cas no 2171968-33-3 ((2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride). XLogP3: 1.6, Topological Polar Surface Area: 61 Ų. Computational baseline for unsubstituted analog. View Source
• [4] US Patent 4,590,282. (1986). Pest control agents – Dioxolane and benzodioxin derivatives, intermediates therefor, synthesis thereof, and the use of the compounds for the control of pests. View Source
• [5] Kuujia. (2023). (8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride pricing. Enamine EN300-1451289: available up to 10,000 mg ($3,929). View Source